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For Researchers, Scientists, and Drug Development Professionals

Abstract
M 344 is a potent, cell-permeable inhibitor of histone deacetylases (HDACs) with an IC50 value

of approximately 100 nM.[1][2][3] As a benzamide derivative, it induces hyperacetylation of

histones, leading to chromatin relaxation and altered gene expression.[3] These epigenetic

modifications result in cell cycle arrest, induction of apoptosis, and inhibition of cell proliferation

in various cancer cell lines.[3][4] This document provides detailed protocols for the preparation

of M 344 stock solutions using Dimethyl Sulfoxide (DMSO) and its application in cell-based

assays, including a method for evaluating its effect on histone acetylation.

Chemical and Physical Properties
A comprehensive summary of the key quantitative data for M 344 is presented in Table 1. This

information is crucial for accurate preparation of stock solutions and for understanding the

compound's characteristics.
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Property Value Reference

Molecular Formula C₁₆H₂₅N₃O₃ [5]

Molecular Weight 307.39 g/mol [5][6]

CAS Number 251456-60-7 [5][7]

Appearance White to beige solid/powder [1][6]

Purity ≥98% (HPLC) [3][5]

IC₅₀ (HDAC) ~100 nM [1][2][3]

Solubility in DMSO 10 mg/mL to 62 mg/mL [1][8][9]

Storage (Powder) -20°C for up to 3 years [4]

Storage (in DMSO)
-80°C for up to 6 months;

-20°C for up to 1 month
[4]

Mechanism of Action
M 344 exerts its biological effects primarily through the inhibition of histone deacetylases.

HDACs are enzymes that remove acetyl groups from lysine residues on histone tails, leading to

a more condensed chromatin structure and transcriptional repression. By inhibiting HDACs, M

344 promotes the accumulation of acetylated histones, resulting in a more open chromatin

state that allows for the transcription of tumor suppressor genes and other genes involved in

cell cycle regulation and apoptosis.

In addition to its effects on histone acetylation, M 344 has also been shown to impact

mitochondrial function, leading to a decrease in the mitochondrial membrane potential and the

release of pro-apoptotic factors.[2] Furthermore, some studies suggest that M 344 can interfere

with the cytoskeleton by inhibiting tubulin polymerization.[10]
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Start 1. Weigh M 344 Powder
(e.g., 3.074 mg)

2. Add appropriate volume of DMSO
(e.g., 1 mL for 10 mM)

3. Vortex until fully dissolved
(may require gentle warming to 37°C) 4. Aliquot into sterile tubes 5. Store at -20°C or -80°C End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. M344 - Safety Data Sheet [chemicalbook.com]

2. docs.abcam.com [docs.abcam.com]

3. M344 | HDAC | TargetMol [targetmol.com]

4. medchemexpress.cn [medchemexpress.cn]

5. medchemexpress.com [medchemexpress.com]

6. The histone deacetylase inhibitor M344 as a multifaceted therapy for pancreatic cancer -
PMC [pmc.ncbi.nlm.nih.gov]

7. epigentek.com [epigentek.com]

8. selleckchem.com [selleckchem.com]

9. caymanchem.com [caymanchem.com]

10. cosmolinedirect.com [cosmolinedirect.com]

To cite this document: BenchChem. [Application Notes and Protocols for M 344, a Histone
Deacetylase Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1201579?utm_src=pdf-body-img
https://www.benchchem.com/product/b1201579?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/m344.htm
https://docs.abcam.com/pdf/protocols/Histone_western_blotting.pdf
https://www.targetmol.com/compound/m344
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.medchemexpress.com/M344.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9488834/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9488834/
https://www.epigentek.com/catalog/western-blot-wb-protocol-n-18.html?newsPath=20
https://www.selleckchem.com/products/m344.html
https://www.caymanchem.com/product/13174/m-344
https://www.cosmolinedirect.com/content/Rust-Veto_344-Cosmoline-Black_SDS.pdf
https://www.benchchem.com/product/b1201579#preparing-m-344-stock-solution-with-dmso
https://www.benchchem.com/product/b1201579#preparing-m-344-stock-solution-with-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1201579#preparing-m-344-stock-solution-with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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